2-(Pyridin-3-yl)ethanamine hydrochloride
Overview
Description
“2-(Pyridin-3-yl)ethanamine hydrochloride” is a chemical compound with the CAS Number: 84359-16-0 . It has a molecular weight of 158.63 and its IUPAC name is 2-(3-pyridinyl)ethanamine hydrochloride .
Molecular Structure Analysis
The molecular formula of “2-(Pyridin-3-yl)ethanamine hydrochloride” is C7H11ClN2 . The InChI code is 1S/C7H10N2.ClH/c8-4-3-7-2-1-5-9-6-7;/h1-2,5-6H,3-4,8H2;1H .Physical And Chemical Properties Analysis
“2-(Pyridin-3-yl)ethanamine hydrochloride” is a solid under normal conditions . It should be stored in an inert atmosphere, between 2-8°C . The compound’s density is predicted to be 1.26±0.1 g/cm3 .Scientific Research Applications
DNA Interaction and Cytotoxicity
Cu(II) complexes of tridentate ligands, including 2-(pyridin-2-yl)-N-((pyridin-2-yl)methyl)ethanamine, demonstrated significant DNA binding properties and showed minor structural changes in calf thymus DNA upon binding. These complexes exhibit low toxicity for different cancer cell lines, indicating potential for further exploration in therapeutic applications (Kumar et al., 2012).
Corrosion Inhibition
Cadmium(II) Schiff base complexes, synthesized using ligands like 2-morpholino-N-(1-(pyridin-2-yl)ethylidene)ethanamine, have shown effective corrosion inhibition properties on mild steel in acidic conditions. This bridges coordination chemistry with materials and corrosion engineering (Das et al., 2017).
Ligand Exchange and Spin State Equilibria
The solution chemistry of Fe(II) complexes based on pentadentate ligands such as 1,1-di(pyridin-2-yl)-N,N-bis(pyridin-2-ylmethyl)ethanamine was explored. These complexes undergo ligand exchange in aqueous media, revealing equilibria between low- and high-spin states, which is crucial for understanding their reactivity and potential applications (Draksharapu et al., 2012).
Synthesis and Molecular Structure
Research into the synthesis of compounds such as 1,2-dimethoxy-1,2-di(pyridin-2-yl)-1,2-ethanediol has provided insights into the molecular and crystal structure of these substances. This work is fundamental to understanding the properties and potential applications of new materials (Percino et al., 2006).
Catalytic Applications
Palladium(II) complexes of (pyridyl)imine ligands have been studied as catalysts for methoxycarbonylation of olefins. These findings contribute to the development of more efficient and selective catalytic processes in organic synthesis (Zulu et al., 2020).
Safety and Hazards
properties
IUPAC Name |
2-pyridin-3-ylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2.ClH/c8-4-3-7-2-1-5-9-6-7;/h1-2,5-6H,3-4,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQVIIDSDPBHPBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20661511 |
Source
|
| Record name | 2-(Pyridin-3-yl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20661511 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyridin-3-yl)ethanamine hydrochloride | |
CAS RN |
84359-16-0 |
Source
|
| Record name | 2-(Pyridin-3-yl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20661511 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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